Cas no 1520370-93-7 (4-ethenyl-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-ethenyl-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole
• CAS No: 1520370-93-7
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 6288802
• PubChem ID: 80134120
• Update Time: 2025-05-23

4-ethenyl-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-ethenyl-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole
• 1520370-93-7
• EN300-1830308
• AKOS018695576

• Inchi： 1S/C10H16N2/c1-6-10-8(4)11-12(7(2)3)9(10)5/h6-7H,1H2,2-5H3
• InChI Key： HNRPHVZWIIEJND-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C=C)C(C)=N1)C(C)C

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-ethenyl-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole

4-Ethenyl-3,5-Dimethyl-1-(Propan-2-Yl)-1H-Pyrazole: A Comprehensive Overview

The compound 4-Ethenyl-3,5-Dimethyl-1-(Propan-2-Yl)-1H-Pyrazole, identified by the CAS number 1520370-93-7, is a heterocyclic organic compound with a pyrazole ring at its core. Pyrazoles are five-membered rings containing two adjacent nitrogen atoms, and they are widely studied in organic chemistry due to their versatile reactivity and potential applications in pharmaceuticals, agrochemicals, and materials science. This specific compound has gained attention in recent years due to its unique structural features and promising biological activities.

The molecular structure of 4-Ethenyl-3,5-Dimethyl-1-(Propan-2-Yl)-1H-Pyrazole consists of a pyrazole ring substituted with an ethenyl group at position 4, methyl groups at positions 3 and 5, and a propan-2-yl group at position 1. These substituents not only influence the physical properties of the compound but also play a crucial role in determining its chemical reactivity and biological interactions. The ethenyl group introduces unsaturation into the molecule, potentially enhancing its ability to participate in conjugation or undergo further functionalization. The methyl groups provide steric bulk, which can modulate the molecule's solubility and stability. Meanwhile, the propan-2-yl group adds a branched alkyl chain, contributing to the molecule's hydrophobicity and potentially influencing its bioavailability.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its pyrazole core is known for its ability to act as a scaffold for various bioactive molecules. For instance, researchers have explored its role in the development of kinase inhibitors, which are critical in targeting enzymes involved in cancer progression. The substituents on the pyrazole ring can be fine-tuned to optimize binding affinity and selectivity for specific protein targets. Additionally, the compound has shown promise in anti-inflammatory and antioxidant assays, suggesting its potential application in treating chronic diseases associated with oxidative stress.

In terms of synthesis, 4-Ethenyl-3,5-Dimethyl-1-(Propan-2-Yl)-1H-Pyrazole can be prepared through various routes, including condensation reactions involving aldehydes or ketones with ammonia derivatives. One efficient method involves the reaction of an appropriate aldehyde with hydrazine followed by cyclization under acidic conditions. The substituents can be introduced either during the synthesis process or through post-synthesis functionalization. Recent advancements in catalytic methods have enabled more sustainable and scalable production of this compound, making it more accessible for large-scale applications.

The biological evaluation of this compound has been a focal point of recent research efforts. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in cellular signaling pathways. For example, it has shown moderate activity against tyrosine kinases, which are often overexpressed in cancer cells. Furthermore, preliminary pharmacokinetic studies suggest that the compound has acceptable absorption and distribution properties, although its metabolic stability requires further investigation.

Beyond its therapeutic potential, this compound has also been explored for its applications in agrochemicals. Its ability to interact with plant receptors makes it a candidate for developing growth regulators or pesticides with reduced environmental impact. Recent field trials have indicated that it can enhance crop resilience against abiotic stress conditions such as drought or high salinity without adverse effects on plant growth.

In conclusion, 4-Ethenyl-3,5-Dimethyl-1-(Propan-2-Yl)-1H-Pyrazole is a versatile compound with a rich structural framework that offers numerous opportunities for chemical modification and functionalization. Its potential applications span across pharmaceuticals, agrochemicals, and materials science. As research continues to uncover its full spectrum of biological activities and chemical properties, this compound is poised to play an increasingly important role in advancing innovative solutions across various industries.